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Compound of Interest

Compound Name: GSK840

Cat. No.: B2398511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of GSK840, a potent and selective
inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), and its application in the study of
neuroinflammatory diseases. This document details the mechanism of action of GSK840, its
effects on key signaling pathways, and provides experimental protocols for its use in preclinical
research.

Introduction to GSK840 and Necroptosis in
Neuroinflammation

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurological
disorders, including acute injuries like stroke and traumatic brain injury, as well as chronic
neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple
sclerosis. A key cellular process implicated in the inflammatory cascade and subsequent
neuronal damage is necroptosis, a form of programmed cell death.

GSKB840 is a small molecule inhibitor that specifically targets RIPK3, a central kinase in the
necroptosis pathway. By inhibiting RIPK3, GSK840 offers a valuable tool to investigate the role
of necroptosis in neuroinflammatory conditions and presents a potential therapeutic avenue.

Mechanism of Action of GSK840
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GSK840 functions as a highly selective and potent inhibitor of RIPK3 kinase activity. It binds to
the kinase domain of RIPK3, preventing its autophosphorylation and subsequent activation.
This action is crucial as activated RIPK3 is responsible for phosphorylating its downstream
substrate, Mixed Lineage Kinase Domain-Like (MLKL). The phosphorylation of MLKL is the
pivotal event that triggers its oligomerization, translocation to the plasma membrane, and
ultimately, cell lysis and the release of damage-associated molecular patterns (DAMPS) that
propagate inflammation.[1][2][3]

Signaling Pathways

The primary signaling pathway modulated by GSK840 is the necroptosis pathway. Below are
diagrams illustrating the canonical necroptosis pathway and the point of intervention for
GSK&840.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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